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Compound of Interest

Compound Name: N6-Furfuryl-2-aminoadenosine

Cat. No.: B12403609 Get Quote

For Immediate Reference: This document provides procedural guidance for the safe disposal of

N6-Furfuryl-2-aminoadenosine, a purine nucleoside analogue. All procedures must be

conducted in accordance with local, state, and federal regulations. Consult your institution's

Environmental Health and Safety (EHS) department for specific requirements.

N6-Furfuryl-2-aminoadenosine is a purine nucleoside analogue utilized in biomedical

research.[1][2][3] Proper disposal is crucial to ensure personnel safety and environmental

protection. While specific disposal guidelines for this compound are not readily available, a

conservative approach based on the handling of similar chemical structures is warranted.

I. Chemical and Physical Properties
A clear understanding of the compound's properties is fundamental to its safe handling and

disposal.
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Property Value

Molecular Formula C₁₅H₁₈N₆O₅

Molecular Weight 362.34 g/mol

IUPAC Name

(2R,3R,4S,5R)-2-[2-amino-6-(furan-2-

ylmethylamino)purin-9-yl]-5-

(hydroxymethyl)oxolane-3,4-diol

Synonyms 2-Amino-N-(2-furanylmethyl)adenosine

CAS Number 26783-39-1

Appearance (Assumed) Solid

Solubility

(General for Kinetin, a related compound)

Soluble in strong acids, alkalis, and glacial

acetic acid; slightly soluble in ethanol, butanol,

acetone, and ether; practically insoluble in

distilled water.[4]

Data sourced from multiple references.[1]

II. Personal Protective Equipment (PPE) and Safety
Precautions
Before beginning any disposal procedure, ensure all appropriate personal protective equipment

is worn and safety measures are in place.

Required PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile) must be inspected before use.

Eye Protection: Tightly fitting safety goggles or a face shield.

Lab Coat: A flame-retardant lab coat is recommended.

Respiratory Protection: If there is a risk of dust or aerosol formation, a NIOSH-approved

respirator should be used.
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Handling Precautions:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust or aerosols.[5]

Avoid contact with skin, eyes, and clothing.[6]

Wash hands thoroughly after handling.[6]

Do not eat, drink, or smoke in the work area.[7]

III. Step-by-Step Disposal Protocol
This protocol outlines a general procedure for the disposal of N6-Furfuryl-2-aminoadenosine.

Always consult your institution's EHS department and the product-specific Safety Data Sheet

(SDS) before proceeding.

Step 1: Waste Identification and Segregation

Solid Waste:

Collect unused or expired N6-Furfuryl-2-aminoadenosine powder in its original container

or a clearly labeled, sealed, and compatible waste container.

Contaminated materials such as weigh boats, pipette tips, and wipes should be collected

in a designated, sealed plastic bag or container.

Liquid Waste:

Solutions containing N6-Furfuryl-2-aminoadenosine should be collected in a designated,

sealed, and properly labeled hazardous waste container. Do not mix with other waste

streams unless explicitly permitted by your EHS department.[8]

Empty Containers:

Handle uncleaned, empty containers as you would the product itself.[8] They should be

triple-rinsed with a suitable solvent, and the rinsate collected as hazardous liquid waste.
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Step 2: Spill Management In the event of a spill, follow these procedures:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area.[5]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading. Do not allow the chemical to enter drains or

waterways.[5][6][8]

Absorb: For small spills, use an inert absorbent material (e.g., vermiculite, sand, or earth) to

cover the spill.

Collect: Carefully sweep or vacuum the absorbed material into a suitable, labeled hazardous

waste container.[6]

Decontaminate: Clean the spill area thoroughly with a suitable solvent or detergent and

collect the cleaning materials as hazardous waste.

Step 3: Waste Storage and Labeling

Store all waste containers in a cool, dry, and well-ventilated secondary containment area,

away from incompatible materials.[5]

Ensure all waste containers are tightly closed.[5]

Label all waste containers clearly with "Hazardous Waste," the full chemical name ("N6-
Furfuryl-2-aminoadenosine"), and the associated hazards.

Step 4: Final Disposal

Arrange for the collection of the hazardous waste by your institution's EHS department or a

licensed chemical waste disposal contractor.

Waste material must be disposed of in accordance with national and local regulations.[8]

IV. Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of N6-
Furfuryl-2-aminoadenosine and associated materials.
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Caption: Disposal workflow for N6-Furfuryl-2-aminoadenosine.

This guide is intended to provide essential safety and logistical information for the proper

disposal of N6-Furfuryl-2-aminoadenosine. By adhering to these procedures and consulting
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with institutional safety experts, researchers can minimize risks and ensure regulatory

compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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